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Compound of Interest

Compound Name: TMP-NVOC-Halo

Cat. No.: B14760143

Get Quote

System Overview & Mechanism
What is it? TMP-NVOC-Halo is a "caged" chemical inducer of dimerization (CID).

Halo: The chloroalkane ligand covalently binds to a HaloTag fusion protein (irreversible).[1][2]

[3][4]

TMP: Trimethoprim, a ligand that binds to eDHFR (E. coli dihydrofolate reductase) fusion

proteins (reversible, non-covalent).

NVOC: A photocleavable 6-nitroveratryloxycarbonyl group that "cages" the TMP moiety,

sterically blocking eDHFR binding until removed by UV light.[5]

The Workflow:

Labeling: The ligand enters the cell and covalently tags the HaloTag-POI (Protein of Interest).

Activation: UV light (365 nm) cleaves the NVOC group.

Recruitment: The exposed TMP moiety binds eDHFR, forcing the two proteins into proximity.
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Visualization: Mechanism of Action
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Figure 1: The stepwise activation mechanism. Note that the HaloTag binding event occurs

independently of light, while the eDHFR recruitment is strictly light-gated.

Critical Storage & Stability (The "Golden Rules")
The TMP-NVOC-Halo molecule possesses two specific vulnerabilities: photolability (NVOC)

and hydrolytic susceptibility (Chloroalkane).

A. Storage Specifications
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Parameter Condition Scientific Rationale

Lyophilized Powder -20°C (1 mo) or -80°C (6 mo)

Prevents spontaneous thermal

hydrolysis of the NVOC ester

linkage.

Solvent DMSO (Anhydrous)

The chloroalkane linker is

prone to hydrolysis in water.

Never store in aqueous

buffers.

Light Exposure Dark / Amber Vials

The NVOC group has a high

quantum yield for cleavage.

Even ambient fluorescent light

can cause "leaky" activation

over hours.

Atmosphere Desiccated

Moisture promotes hydrolysis

of the chloroalkane, rendering

the probe unable to bind

HaloTag.

B. Reconstitution Protocol (Self-Validating)
To ensure experimental consistency, follow this "Just-in-Time" preparation method:

The Master Stock: Dissolve powder in high-grade anhydrous DMSO to 5–10 mM.

Validation: Solution should be clear. Turbidity indicates moisture contamination or poor

solubility.

Aliquot Immediately: Dispense into single-use, light-proof tubes (e.g., black microcentrifuge

tubes or wrapped in foil). Store at -80°C.

Why? Repeated freeze-thaw cycles introduce condensation, accelerating hydrolysis.

The Working Solution: On the day of the experiment, dilute the Master Stock 1:1000 into

media/buffer (e.g., to 5–10 µM) immediately before adding to cells.
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Critical: Do not leave the aqueous working solution sitting for >30 minutes before use.

Experimental Troubleshooting Guide
Scenario A: "I see background recruitment in the dark."
Diagnosis: The "Cage" is leaking. Mechanism: Either the NVOC group was cleaved by ambient

light, or the TMP moiety is not fully sterically hindered (rare with NVOC, but possible at high

concentrations).

Step 1: Check your hood lights. Did you prepare the cells in a biosafety cabinet with the light

on?

Fix: perform all handling in low light or under red light.

Step 2: Concentration Titration. You may be saturating the system.

Fix: Reduce probe concentration. If you use 10 µM, drop to 1 µM or 100 nM. Excess probe

can lead to non-specific interactions.

Step 3: Thermal Instability.

Fix: Ensure your incubator is not >37°C. Thermal hydrolysis of carbamates can occur at

elevated temperatures over long incubations (24h+).

Scenario B: "I see no recruitment after UV exposure."
Diagnosis: Failure to uncage or failure to bind.

Step 1: The Wavelength Check.

Fact: NVOC absorption peaks near 340–350 nm.

Fix: Use 365 nm LED or laser. 405 nm lasers (common on confocals) are inefficient for

NVOC and may require toxic power levels. 488 nm will not work at all.

Step 2: The "Dead" Ligand (Hydrolysis).

Test: If the chloroalkane hydrolyzed during storage, it cannot bind HaloTag.
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Fix: Use a fresh aliquot. Ensure the stock was stored in anhydrous DMSO.

Step 3: Competition.

Fact: Is there endogenous DHFR or folate in your media interfering?

Fix: While eDHFR is orthogonal to mammalian DHFR, high folate levels can sometimes

alter binding kinetics. This is rarely the primary cause but worth noting in defined media.

Scenario C: "My cells are dying after activation."
Diagnosis: Phototoxicity or Byproduct Toxicity.

Step 1: The Nitrosoaldehyde Byproduct.

Mechanism:[2][6][7] Cleavage of NVOC releases a nitroso-benzaldehyde derivative, which

can be reactive.

Fix: If performing long-term imaging, wash the cells 30 minutes after the light pulse to

remove the soluble byproduct.

Step 2: UV Dose.

Fix: 365 nm is high energy. Use pulsed light rather than continuous wave. Calibrate power

to the minimum required for uncaging (often milliseconds of exposure is sufficient).

Visualization: Troubleshooting Logic Tree
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Figure 2: Diagnostic flowchart for isolating experimental failures.

Frequently Asked Questions (FAQ)
Q1: Can I wash the cells after adding the probe but before light activation? A: Yes, and this is

often recommended.

Protocol: Incubate cells with TMP-NVOC-Halo (e.g., 15–60 mins) to allow covalent binding

to HaloTag. Then, wash 3x with fresh media.
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Benefit: This removes unbound probe from the cytosol/nucleus. When you trigger with light,

only the HaloTag-bound TMP is uncaged, reducing "bystander" effects and improving the

signal-to-noise ratio of the recruitment.

Q2: Is the recruitment reversible? A: Yes, but with caveats.

The HaloTag binding is irreversible.[1][7]

The TMP-eDHFR binding is reversible. You can reverse the dimerization by adding a high

concentration of free Trimethoprim (competitor) to the media, which will displace the eDHFR

from the HaloTag-bound TMP.

Q3: What is the optimal uncaging time? A: It depends on your light source power.

On a standard widefield microscope with a DAPI filter (approx 365nm): 100 ms to 2 seconds

is usually sufficient.

Avoid continuous exposure >10 seconds to prevent phototoxicity and bleaching of other

fluorophores.

Q4: Can I use this in vivo (in animals)? A: It is challenging.

UV light (365 nm) has very poor tissue penetration. This system is best suited for transparent

organisms (e.g., C. elegans, Zebrafish larvae) or superficial cell layers. For deep tissue, two-

photon excitation (approx 700–720 nm) may be required to uncage NVOC, though

efficiencies vary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. HaloTag - Wikipedia [en.wikipedia.org]

3. promega.co.uk [promega.co.uk]

4. Halotag | Proteintech Group [ptglab.com]

5. Visualizing and Manipulating Biological Processes Using HaloTag and SNAP-Tag
Technologies - PMC [pmc.ncbi.nlm.nih.gov]

6. Photoclickable HaloTag Ligands for Spatiotemporal Multiplexed Protein Labeling on Living
Cells | bioRxiv [biorxiv.org]

7. Development of a Dehalogenase-Based Protein Fusion Tag Capable of Rapid, Selective
and Covalent Attachment to Customizable Ligands - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: TMP-NVOC-Halo Stability &
Optimization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14760143/docs#technical-guide-tmp-nvoc-halo-
stability-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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